![molecular formula C20H24N2O B255665 4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide](/img/structure/B255665.png)
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide, also known as TBMEB, is a chemical compound that has shown promising results in scientific research. It is a hydrazide derivative that has been synthesized using various methods, and has been found to have potential applications in the field of medicinal chemistry.
Mechanism of Action
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. This compound has been found to inhibit the expression of various genes involved in cancer cell proliferation and survival, including Bcl-2 and survivin.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and antioxidant properties. It has been found to reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). In addition, this compound has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide has been found to have high solubility in various solvents, making it easy to use in lab experiments. However, its stability under various conditions needs to be further investigated. In addition, the toxicity of this compound needs to be evaluated in order to determine its safety for use in vivo.
Future Directions
Future research on 4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide should focus on evaluating its efficacy in vivo, as well as its toxicity and safety profile. In addition, further investigation is needed to determine the optimal dosage and administration route for this compound. Other potential applications of this compound, such as its use as an anti-inflammatory agent, should also be explored. Finally, the development of novel derivatives of this compound with improved efficacy and safety profiles should be investigated.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential as an anticancer agent and anti-inflammatory agent. Its mechanism of action involves the inhibition of various enzymes and the induction of apoptosis in cancer cells. This compound has also been found to have anti-inflammatory and antioxidant properties. Future research on this compound should focus on evaluating its efficacy in vivo, as well as its toxicity and safety profile.
Synthesis Methods
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide has been synthesized using various methods, including the reaction of 4-tert-butylbenzohydrazide with 4-methylacetophenone, followed by the addition of acetic anhydride. Another method involves the reaction of 4-tert-butylbenzohydrazide with 4-methylbenzaldehyde in the presence of acetic acid, followed by the addition of acetic anhydride. These methods have been found to yield high purity this compound.
Scientific Research Applications
4-tert-butyl-N'-[1-(4-methylphenyl)ethylidene]benzohydrazide has shown potential as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. It has also been found to induce apoptosis in cancer cells. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
Molecular Formula |
C20H24N2O |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
4-tert-butyl-N-[(E)-1-(4-methylphenyl)ethylideneamino]benzamide |
InChI |
InChI=1S/C20H24N2O/c1-14-6-8-16(9-7-14)15(2)21-22-19(23)17-10-12-18(13-11-17)20(3,4)5/h6-13H,1-5H3,(H,22,23)/b21-15+ |
InChI Key |
YXLJCHRQNWJKRW-RCCKNPSSSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C(=N/NC(=O)C2=CC=C(C=C2)C(C)(C)C)/C |
SMILES |
CC1=CC=C(C=C1)C(=NNC(=O)C2=CC=C(C=C2)C(C)(C)C)C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=NNC(=O)C2=CC=C(C=C2)C(C)(C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.